Cas no 23055-78-9 (Benzene,1,1'-methylenebis[4-iodo-)
23055-78-9 structure
Product Name:Benzene,1,1'-methylenebis[4-iodo-
CAS No:23055-78-9
MF:C13H10I2
MW:420.027448177338
CID:267248
PubChem ID:258449
Update Time:2025-04-19
Benzene,1,1'-methylenebis[4-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1-iodo-4-[(4-iodophenyl)methyl]benzene
- 4,4'-Diiod-diphenylmethan
- 4,4'-diiodo(methylene)dibenzene
- 4,4'-Diiododiphenylmethane
- AC1L5YZ4
- AC1Q4PIK
- AI-942
- bis-(4-iodo-phenyl)-methane
- Bis(4-iodophenyl)methane
- Bis-(4-jod-phenyl)-methan
- Bis(p-iodophenyl)methane
- Methane, bis(p-iodophenyl)-
- NSC87363
- SureCN5491719
- AWNHELPYJJKYDP-UHFFFAOYSA-N
- Benzene,1,1'-methylenebis[4-iodo-
- SCHEMBL5491719
- NSC-87363
- DTXSID40293136
- AI-942/13331802
- 23055-78-9
- Benzene,1'-methylenebis[4-iodo-
- AKOS024275104
- 1-iodo-4-(4-iodobenzyl)benzene
-
- Inchi: 1S/C13H10I2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9H2
- InChI Key: AWNHELPYJJKYDP-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)CC1C=CC(=CC=1)I
Computed Properties
- Exact Mass: 419.8863
- Monoisotopic Mass: 419.887
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.972
- Boiling Point: 373.4°Cat760mmHg
- Flash Point: 180°C
- Refractive Index: 1.689
- PSA: 0
- LogP: 4.48660
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